Cas no 66348-67-2 (Pyrimidine, 2-[(phenylmethyl)thio]-)

Pyrimidine, 2-[(phenylmethyl)thio]- structure
66348-67-2 structure
Product Name:Pyrimidine, 2-[(phenylmethyl)thio]-
CAS No:66348-67-2
MF:C11H10N2S
MW:202.275500774384
CID:396450
PubChem ID:472960
Update Time:2025-04-19

Pyrimidine, 2-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2-[(phenylmethyl)thio]-
    • 2-benzylsulfanylpyrimidine
    • HMS2482D22
    • benzylthiopyrimidine
    • HMS1590A22
    • DTXSID60332930
    • AKOS002212336
    • 66348-67-2
    • SCHEMBL1029180
    • SDCCGMLS-0018423.P002
    • 2-(benzylthio)pyrimidine
    • 2-(Benzyl thio)-pyrimidine
    • CHEMBL1323307
    • SMR000073503
    • Z18380756
    • MLS000099258
    • 2-(benzylsulfanyl)pyrimidine
    • Inchi: 1S/C11H10N2S/c1-2-5-10(6-3-1)9-14-11-12-7-4-8-13-11/h1-8H,9H2
    • InChI Key: AYNTXICLWNGOHZ-UHFFFAOYSA-N
    • SMILES: S(C1N=CC=CN=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 202.0566
  • Monoisotopic Mass: 202.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 51.1Ų

Experimental Properties

  • PSA: 25.78
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